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Compound of Interest

Compound Name: LAMPA

Cat. No.: B1675755

For Immediate Reference: Treat LAMPA (Lysergic acid methylpropylamide) as a hazardous
chemical waste. As a regulated Schedule | compound in the United States, LAMPA must be
disposed of following strict institutional, federal, and local regulatory guidelines.[1] Under no
circumstances should this compound be disposed of down the drain or in regular trash. This
guide provides essential safety and logistical information for the proper disposal of LAMPA,
tailored for researchers, scientists, and drug development professionals. The following
procedures are based on established safety protocols for hazardous chemical waste.

Hazard Profile and Safety Summary

LAMPA is categorized as a lysergamide and is regulated as a Schedule | compound in the
United States.[1] The GHS classification for a substance with similar hazard profiles indicates it
can be fatal if swallowed or inhaled and toxic in contact with skin.[2] While specific data for
LAMPA is limited, the precautionary principle dictates it should be handled as a potent,
hazardous substance.

Key Hazards:
e Acute Toxicity: Fatal if swallowed, fatal if inhaled, and toxic in contact with skin.[2]

e Regulatory Status: Schedule I controlled substance in the United States, indicating a high
potential for abuse and no accepted medical use.[1]
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» Reactivity: As a complex organic molecule, its reactivity with other chemicals should be
considered unknown without specific testing. It is supplied in an acetonitrile solution, which is
a flammabile liquid.[1]

Quantitative Hazard Data

Hazard . L.

. GHS Pictograms Description Source
Classification
Acute toxicity, oral Danger Fatal if swallowed [2]

- Toxic in contact with
Acute toxicity, dermal Danger i [2]
skin

Acute toxicity, o
) ) Danger Fatal if inhaled [2]
inhalation

Regulated Substance N/A Schedule | Compound  [1]

Experimental Protocols

Specific experimental protocols for the neutralization or disposal of LAMPA were not found in
the provided search results. The following disposal procedure is based on general best
practices for the management of highly hazardous chemical waste. Consult your institution's
Environmental Health and Safety (EHS) department for specific protocols.

LAMPA Disposal Workflow
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Preparation

Consult Institutional EHS Procedures

;

Wear Appropriate PPE:
- Lab Coat
- Safety Goggles
- Chemical-Resistant Gloves

Proceed with Waste Handling

Waste Pv[andling

Segregate LAMPA Waste

y

Use a Designated, Labeled, and
Compatible Hazardous Waste Container

Y
Keep Container Tightly Sealed

'

Store in a Secure, Ventilated Area

Ready for Disposal

Disgosal

Contact EHS for Waste Pickup

'

Provide Full Chemical Name and Quantity

'

Complete Hazardous Waste Manifest

l

Professional Disposal by Licensed Contractor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1675755#lampa-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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